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Synthesis of Nickel Selenate

Nickel selenate can be synthesized through several methods, primarily involving reactions between nickel

precursors and selenic acid.

Method Procedure Key Characteristics/Outcome
From Nickel React nickel(ll) carbonate (NiCO3) Standard method for producing the
Carbonate [1] with selenic acid (H2SeOQa). The compound.

reaction produces nickel selenate,
water, and carbon dioxide.

Slow Slowly evaporate an aqueous Yields single crystals of a hybrid compound:
Evaporation solution containing piperazine (CaH12N2)Ni(H20)62. The compound has a
(with Piperazine) hexahydrate, nickel(ll) carbonate, monoclinic crystal structure.

[2] and selenic acid.

Fundamental Properties of Nickel Selenate

The following table outlines the key chemical, physical, and safety properties of nickel selenate.
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Property
Category

Details

General
Information

Chemical
Formula
(anhydrous)

Chemical
Formula
(hexahydrate)

Molar Mass
(anhydrous)

Molar Mass
(hexahydrate)

Physical
Properties

Appearance
(hexahydrate)

Density
(anhydrous)

Density
(hexahydrate)

Crystal System
(hexahydrate)

Hazards (GHS)
[1]

NiSeOa [1]

NiSeOa4-6H20 [1]

201.64 g-mol—* [1]

309.74 g-mol~* [3] [4]

Green crystalline solid [1] [5]

4.8 g-cm=2[1]

2.314 g-cm~3[1]

Tetragonal [1]

Hazard Statements: H317 (May cause an allergic skin reaction), H334 (May cause
allergy or asthma symptoms or breathing difficulties if inhaled), H341 (Suspected of
causing genetic defects), H350i (May cause cancer by inhalation), H360D (May
damage the unborn child), H372 (Causes damage to organs through prolonged or
repeated exposure), H410 (Very toxic to aquatic life with long-lasting effects).
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Thermal Decomposition Behavior

Nickel selenate hexahydrate undergoes a complex, multi-stage decomposition process when heated, which

involves both dehydration and structural breakdown, accompanied by distinct color changes [1] [5].

The following diagram illustrates this thermal decomposition pathway:
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Thermal decomposition pathway of nickel selenate hexahydrate.
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The color of the material changes from green at room temperature to yellowish-green, yellowish-orange,
and finally to yellow as the temperature rises to 420°C, due to the loss of water molecules and changes in the

crystal field [5].

Applications and Research Significance

The studies highlight the importance of nickel selenate's thermal properties for its use as a precursor
material in the synthesis of other functional materials, such as nickel oxide (NiO) nanoparticles [5] [6].
Understanding its decomposition pathway is essential for controlling the final product's properties. The
compound's distinct thermochromic behavior (color change with heat) is also a notable characteristic for

potential material science applications [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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